Cas no 2229491-36-3 (methyl 2-hydroxy-3-(oxan-3-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(oxan-3-yl)propanoate
• CAS No: 2229491-36-3
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6283958
• PubChem ID: 91399422
• Update Time: 2025-10-31

methyl 2-hydroxy-3-(oxan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(oxan-3-yl)propanoate
• 2229491-36-3
• EN300-1785199

• Inchi： 1S/C9H16O4/c1-12-9(11)8(10)5-7-3-2-4-13-6-7/h7-8,10H,2-6H2,1H3
• InChI Key： QLNAXRJMOPMZNB-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 2-hydroxy-3-(oxan-3-yl)propanoate

Methyl 2-Hydroxy-3-(Oxan-3-Yl)Propanoate: A Comprehensive Overview

Methyl 2-hydroxy-3-(oxan-3-yl)propanoate, identified by the CAS number 2229491-36-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and cosmetics. This compound is characterized by its unique chemical structure, which includes a hydroxyl group, an ether linkage, and a methyl ester group. These functional groups contribute to its reactivity and versatility in different chemical reactions and industrial processes.

The molecular formula of methyl 2-hydroxy-3-(oxan-3-yl)propanoate is C₈H₁₄O₄, with a molecular weight of approximately 178.19 g/mol. Its structure consists of a three-carbon chain (propanoate) with hydroxyl and ether functionalities, making it an ideal candidate for various chemical transformations. The compound is synthesized through a combination of esterification and etherification reactions, often involving alcohols and ketones as starting materials.

Recent studies have highlighted the potential of methyl 2-hydroxy-3-(oxan-3-yl)propanoate in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a building block for synthesizing biodegradable polymers, which are increasingly sought after due to their environmental benefits. The compound's ability to form stable polymer networks through ester linkages has made it a valuable component in the creation of sustainable materials for packaging, textiles, and biomedical applications.

In the pharmaceutical industry, methyl 2-hydroxy-3-(oxan-3-yl)propanoate has shown promise as an intermediate in drug synthesis. Its hydroxyl group can be modified to introduce bioactive moieties, enabling the development of new therapeutic agents. For instance, studies have demonstrated its potential in the synthesis of anti-inflammatory drugs and antioxidants, where its structural flexibility allows for the incorporation of various functional groups.

The compound's stability under various conditions has also made it suitable for use in cosmetic formulations. Its ability to act as an emulsifier and stabilizer has led to its incorporation into skincare products, where it helps maintain product consistency and enhances shelf life. Additionally, its mild nature makes it suitable for use in products intended for sensitive skin.

Recent advancements in green chemistry have further expanded the applications of methyl 2-hydroxy-3-(oxan-3-yl)propanoate. Researchers have developed eco-friendly synthesis methods that utilize renewable resources and minimize waste generation. These methods not only reduce the environmental impact but also lower production costs, making the compound more accessible for large-scale industrial use.

In conclusion, methyl 2-hydroxy-3-(oxan-3-yl)propanoate is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and products. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.